1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3-(2,5-dimethylphenoxy)propan-2-ol
CAS No.:
Cat. No.: VC16354831
Molecular Formula: C23H30N2O4
Molecular Weight: 398.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C23H30N2O4 |
|---|---|
| Molecular Weight | 398.5 g/mol |
| IUPAC Name | 1-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-3-(2,5-dimethylphenoxy)propan-2-ol |
| Standard InChI | InChI=1S/C23H30N2O4/c1-17-3-4-18(2)22(11-17)27-15-20(26)14-25-9-7-24(8-10-25)13-19-5-6-21-23(12-19)29-16-28-21/h3-6,11-12,20,26H,7-10,13-16H2,1-2H3 |
| Standard InChI Key | JUCJMPNFIKVJKG-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=C(C=C1)C)OCC(CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4)O |
Introduction
Structural Components
-
Benzodioxole Moiety: This part of the molecule is known for its presence in various biologically active compounds, often contributing to pharmacological properties such as receptor binding and modulation of signaling pathways .
-
Piperazine Ring: Common in many pharmaceuticals, piperazine rings are associated with neuroactive and analgesic effects due to their ability to interact with neurotransmitter systems.
-
Phenoxypropanol Group: This component can contribute to the compound's solubility and potential interactions with biological targets.
Synthesis and Potential Applications
The synthesis of compounds with similar structures typically involves multiple steps, including the formation of the piperazine ring and the attachment of the benzodioxole and phenoxy groups. Optimization of synthetic routes is crucial for large-scale production to enhance yield and purity.
Comparison with Similar Compounds
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume